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An In-depth Examination of the Evolutionary Trajectory of Strigolactone Perception and

Response Across the Plant Kingdom

Introduction
Strigolactones (SLs) are a class of plant hormones that play crucial roles in various aspects of

plant development, including shoot branching, root architecture, and leaf senescence.[1][2]

Initially identified as rhizosphere signaling molecules involved in parasitic plant germination and

symbiotic relationships with arbuscular mycorrhizal fungi, their role as endogenous plant

hormones is a more recent discovery.[3][4][5] The signaling pathway that mediates SL

responses has ancient evolutionary roots, originating from a karrikin-responsive pathway

mediated by the α/β-hydrolase KAI2.[6][7][8] This technical guide provides a comprehensive

overview of the evolution of SL signaling across plant species, detailing the core components,

their diversification, and the experimental methodologies used to elucidate this fascinating

evolutionary journey.
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Core Components of Strigolactone Signaling: An
Evolutionary Perspective
The canonical strigolactone signaling pathway in angiosperms relies on three core protein

components: the DWARF14 (D14) receptor, the F-box protein MORE AXILLARY GROWTH 2

(MAX2), and the SUPPRESSOR of MAX2 1-LIKE (SMXL) family of transcriptional repressors.

[9][10] However, the evolutionary history of this pathway reveals a more complex story, with

origins in an ancestral signaling module that predates the evolution of flowering plants.

D14/KAI2 Receptor Family: From Karrikin to Strigolactone Perception

The D14 strigolactone receptor belongs to the D14/KAI2 family of α/β-hydrolases.[8][11]

Phylogenetic analyses indicate that the KAI2 lineage is ancestral in land plants, with D14

arising from a duplication of a KAI2-like gene in the common ancestor of seed plants.[6][12][13]

In non-vascular plants and early vascular plants, which lack a true D14 ortholog, SL responses

are thought to be mediated by KAI2-like proteins.[8][14] This suggests that the ancestral

function of this protein family was likely related to the perception of karrikins, smoke-derived

compounds that promote seed germination, or an undiscovered endogenous ligand, termed

KL.[8][14]

The evolution of D14 from a KAI2-like ancestor involved neofunctionalization, leading to a

change in ligand specificity towards strigolactones.[6][15] This evolutionary transition is a key

event in the establishment of the canonical SL signaling pathway observed in angiosperms.

Interestingly, in some parasitic plants of the Orobanchaceae family, a separate duplication and

neofunctionalization of KAI2 genes has led to the evolution of highly sensitive and specific SL

receptors, enabling them to detect host-derived SLs for germination.[11]

MAX2: A Conserved Hub in Ubiquitin-Mediated Degradation

MAX2 is an F-box protein that forms part of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase

complex.[9] This complex is responsible for targeting substrate proteins for degradation by the

26S proteasome. MAX2 is a highly conserved component of both the karrikin and strigolactone

signaling pathways and is found throughout the plant kingdom.[1] Its role is to bridge the

interaction between the receptor (D14 or KAI2) and the downstream SMXL repressor proteins,

facilitating their ubiquitination and subsequent degradation upon ligand perception.[9][16]
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SMXL Protein Family: Diversification of Repressor Function

The SMXL proteins are transcriptional repressors that are the direct targets of the SCFMAX2

complex.[9][10] In the absence of SLs, SMXL proteins repress the transcription of downstream

target genes. Upon SL perception, the D14-MAX2 complex targets SMXLs for degradation,

thereby de-repressing the expression of these genes.[1][9]

The SMXL gene family has undergone significant expansion and diversification throughout

plant evolution.[1][10][17] Phylogenetic analyses have classified angiosperm SMXLs into

several clades, with distinct roles in SL and karrikin signaling.[9][10] For instance, in

Arabidopsis, SMAX1 and SMXL2 are primarily involved in karrikin signaling, while SMXL6,

SMXL7, and SMXL8 are the main targets of the SL pathway.[9] This functional divergence of

SMXL proteins is a key factor in the specificity of the SL and karrikin responses. The evolution

of different SMXL clades appears to have occurred in parallel with the diversification of the

D14/KAI2 receptor family, suggesting a co-evolutionary process that has shaped these

signaling pathways.[1][18]

Quantitative Data on Strigolactone Signaling
Components
While a comprehensive, direct comparative study of quantitative data across a wide range of

plant species is not yet available, individual studies provide valuable insights into the binding

affinities and gene expression changes that underpin the evolution of strigolactone signaling.

The following tables summarize key qualitative and descriptive findings. A significant gap in the

current research is the lack of standardized, comparative quantitative data for parameters like

binding affinities across diverse plant lineages.

Table 1: Conservation and Divergence of Core Strigolactone Signaling Components Across

Plant Lineages
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Plant
Lineage

D14/KAI2
Family

MAX2
Ortholog

SMXL
Family

Canonical
SL
Response

Reference(s
)

Charophyte

Algae

KAI2-like

present
Present Absent Absent [8][14]

Bryophytes

(Mosses,

Liverworts)

Multiple

KAI2-like

genes, no

true D14

Present
SMAX1-like

present

Present in

some mosses
[1][12][14]

Lycophytes

KAI2-like and

DDK clade

genes

Present
SMAX1-like

present
Likely present [12][17][19]

Ferns

KAI2-like and

DDK clade

genes

Present
SMAX1-like

present
Likely present [17][18]

Gymnosperm

s

KAI2 and

D14

orthologs

present

Present
Multiple

SMXL clades
Present [1][12][17]

Angiosperms

KAI2 and

D14

orthologs

present

Present

Diversified

SMXL clades

(SMAX1,

SMXL6/7/8

etc.)

Present [1][9][10]

Table 2: Ligand Specificity of D14 and KAI2 Orthologs
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Receptor Plant Species Ligand(s)
Binding
Affinity (Kd) /
Response

Reference(s)

AtKAI2
Arabidopsis

thaliana

Karrikins,

GR24ent-5DS

High affinity for

KAR1
[8][14]

AtD14
Arabidopsis

thaliana

Strigolactones

(e.g., GR24)

High affinity for

GR24
[8][20]

PsKAI2A/B Pisum sativum
Karrikins, GR24

stereoisomers

Differential

binding and

hydrolysis

[15]

ShHTL7
Striga

hermonthica

Various

Strigolactones

High sensitivity

to picomolar

levels

[21]

PpKAI2L
Physcomitrella

patens
GR24 Binds GR24 [20]

Note: Quantitative binding affinity data (Kd values) from directly comparable studies across a

wide range of species is limited. The table reflects reported ligand responses and sensitivities.

Table 3: Representative Downstream Target Genes of Strigolactone Signaling
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Gene Function Plant Species
Regulation by
SLs

Reference(s)

BRC1

(BRANCHED1)

TCP transcription

factor, represses

bud outgrowth

Arabidopsis

thaliana, Pisum

sativum, Oryza

sativa

Upregulated [4]

D14-LIKE 2

(DLK2)

Homolog of

D14/KAI2

Arabidopsis

thaliana
Upregulated [9]

SMXL6/7/8
Transcriptional

repressors

Arabidopsis

thaliana

Upregulated

(negative

feedback)

[9]

OsCKX1/2

Cytokinin

oxidase/dehydro

genase

Oryza sativa Upregulated [22]

OsGH3.6/8
Auxin-responsive

GH3 gene
Oryza sativa Upregulated [22]

Signaling Pathway Diagrams
The evolution of strigolactone signaling can be visualized as a progression from an ancestral

KAI2-mediated pathway to the more specialized D14-mediated pathway in seed plants.
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Caption: Ancestral KAI2-mediated signaling pathway in non-vascular and early vascular plants.
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Caption: Canonical D14-mediated strigolactone signaling pathway in angiosperms.

Experimental Protocols
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The elucidation of the strigolactone signaling pathway has been made possible through a

variety of molecular and biochemical techniques. Below are detailed methodologies for key

experiments.

Yeast Two-Hybrid (Y2H) Assay for Protein-Protein
Interaction
The Y2H system is a powerful technique to identify and confirm protein-protein interactions in

vivo.

1. Vector Construction:

Clone the coding sequence of the "bait" protein (e.g., D14) into a DNA-binding domain (BD)

vector (e.g., pGBKT7).

Clone the coding sequence of the "prey" protein (e.g., MAX2 or SMXL) into an activation

domain (AD) vector (e.g., pGADT7).

2. Yeast Transformation:

Co-transform the BD-bait and AD-prey plasmids into a suitable yeast strain (e.g., AH109 or

Y2HGold) using the lithium acetate/polyethylene glycol (LiAc/PEG) method.

Plate the transformed yeast cells on synthetic defined (SD) medium lacking leucine and

tryptophan (SD/-Leu/-Trp) to select for cells containing both plasmids.

3. Interaction Assay:

After 3-5 days of incubation at 30°C, pick individual colonies and streak them onto selective

media of increasing stringency:

SD/-Leu/-Trp/-His (lacking histidine)

SD/-Leu/-Trp/-His/-Ade (lacking histidine and adenine)

The growth of yeast on the selective media indicates a positive interaction between the bait

and prey proteins.
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4. Quantitative Assay (Optional):

A β-galactosidase assay can be performed using a colorimetric substrate (e.g., X-gal or

ONPG) to quantify the strength of the interaction.

In Vitro Pull-Down Assay
This assay is used to confirm direct physical interactions between proteins.

1. Protein Expression and Purification:

Express one protein as a fusion with an affinity tag (e.g., GST-D14) in E. coli and purify it

using affinity chromatography (e.g., glutathione-sepharose beads).

Express the other protein with a different tag (e.g., His-MAX2) and purify it.

2. Binding Reaction:

Immobilize the GST-tagged "bait" protein on the affinity beads.

Incubate the immobilized bait protein with the purified "prey" protein in a binding buffer for 1-

2 hours at 4°C with gentle rotation.

3. Washing:

Wash the beads several times with a wash buffer to remove non-specifically bound proteins.

4. Elution and Detection:

Elute the bound proteins from the beads using an elution buffer (e.g., containing reduced

glutathione for GST tags).

Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies specific to

the tags of both the bait and prey proteins. The presence of the prey protein in the eluate

confirms a direct interaction.

Quantitative Real-Time PCR (qRT-PCR) for Gene
Expression Analysis
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qRT-PCR is used to quantify the changes in the expression of target genes in response to

strigolactone treatment.

1. Plant Material and Treatment:

Grow seedlings of the desired plant species under controlled conditions.

Treat the seedlings with a strigolactone analog (e.g., GR24) or a mock solution for a specific

duration.

2. RNA Extraction and cDNA Synthesis:

Harvest the plant tissue and immediately freeze it in liquid nitrogen.

Extract total RNA using a suitable kit or protocol.

Treat the RNA with DNase I to remove any contaminating genomic DNA.

Synthesize first-strand cDNA from the total RNA using a reverse transcriptase and oligo(dT)

or random primers.

3. qRT-PCR Reaction:

Prepare the qRT-PCR reaction mixture containing:

cDNA template

Gene-specific forward and reverse primers for the target gene and a reference gene

SYBR Green master mix or a probe-based master mix

Perform the qRT-PCR in a real-time PCR cycler.

4. Data Analysis:

Determine the cycle threshold (Ct) values for the target and reference genes.

Calculate the relative expression of the target gene using the ΔΔCt method, normalizing to

the expression of the reference gene in the mock-treated samples.
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Experimental Workflow Diagram
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Caption: A typical experimental workflow for investigating protein-protein interactions in

strigolactone signaling.

Conclusion and Future Directions
The evolution of strigolactone signaling is a compelling example of how plants have adapted

and repurposed existing molecular machinery to regulate novel developmental processes. The

diversification of the D14/KAI2 receptor family and the SMXL repressor family has been

instrumental in the evolution of distinct signaling pathways for karrikins and strigolactones.

While significant progress has been made in understanding the key components and their

evolutionary relationships, several questions remain. Future research should focus on:

Identifying the endogenous ligand(s) for KAI2 (KL) in various plant species.
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Generating more comprehensive and comparative quantitative data on ligand-receptor

binding affinities across the plant kingdom.

Elucidating the downstream transcriptional networks regulated by SLs in different plant

lineages.

Investigating the role of SL signaling in the adaptation of plants to diverse ecological niches.

A deeper understanding of the evolution of strigolactone signaling will not only provide

fundamental insights into plant biology but may also open up new avenues for the development

of novel agrochemicals to improve crop yield and resilience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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